BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Monograph: Structural Elucidation
and Synthetic Utility of 4-(2-
methoxyethoxy)benzamide[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-(2-methoxyethoxy)benzamide

Cat. No.: B4814760

Get Quote

Executive Summary

This technical guide provides a comprehensive structural and synthetic analysis of 4-(2-

methoxyethoxy)benzamide, a critical pharmacophore in medicinal chemistry.[1] Often utilized
as a solubility-enhancing scaffold in drug discovery, this molecule bridges the lipophilic
aromatic domains of kinase inhibitors with hydrophilic solvent interactions via its ethylene glycol
ether tail. This document details its IUPAC nomenclature, physicochemical properties, validated
synthetic protocols, and analytical characterization standards.

Chemical Identity & IUPAC Nomenclature[1][2][3]

The precise identification of this molecule relies on substitutive nomenclature rules defined by
the International Union of Pure and Applied Chemistry (IUPAC).[2]

Nomenclature Breakdown

o Parent Structure: Benzamide (Benzenecarboxamide). The amide group (-CONH2) takes
priority, defining C1 of the benzene ring.
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e Substituent: An ethoxy group (-O-CH2-CHs) attached to the benzene ring at position 4 (para).
[1]

e Secondary Substituent: A methoxy group (-OCHs) attached to the 2-position of the ethoxy
chain.[1]

e Full IUPAC Name:4-(2-methoxyethoxy)benzamide[1][3]

» Alternative Names:p-(2-methoxyethoxy)benzamide; 4-(2-
methoxyethoxy)benzenecarboxamide.[1]

Structural Topology

The molecule consists of three distinct functional domains: the polar amide head (H-bond
donor/acceptor), the aromatic linker (pi-stacking), and the flexible ether tail (solubility
modulation).

Amide Head IeIN Benzene Ring Pos 4 Ethoxy Bridge Terminal _ AVEGRAEL!
(-CONH2) (Aromatic Core) (-O-CH2-CH2-) (-OCH3)

Figure 1: Structural topology and functional domains of 4-(2-methoxyethoxy)benzamide.

Click to download full resolution via product page

Physicochemical Profiling (Drug-Likeness)[1]

Understanding the physicochemical profile is essential for assessing the compound's viability
as a drug fragment. The "methoxyethoxy" chain acts as a mini-PEG (polyethylene glycol) unit,
significantly lowering the LogP compared to a purely alkyl chain.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemsrc.com/en/cas/926842-78-6_1119689.html
https://www.chemsrc.com/en/cas/926842-78-6_1119689.html
https://www.benchchem.com/product/b4814760/docs?utm_src=pdf-body#technical-monograph-structural-elucidation-and-synthetic-utility-of-4-2-methoxyethoxy-benzamide-1
https://www.chemsrc.com/en/cas/926842-78-6_1119689.html
https://www.pharmaffiliates.com/en/1284417-66-8-benzamide-4-amino-n-2-2-methoxyethoxy-ethyl-pa270030316.html
https://www.chemsrc.com/en/cas/926842-78-6_1119689.html
https://www.benchchem.com/product/b4814760/docs?utm_src=pdf-body-img#technical-monograph-structural-elucidation-and-synthetic-utility-of-4-2-methoxyethoxy-benzamide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4814760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value (Calc.) Relevance to Drug Design

Molecular Formula C10H13NO3 Core stoichiometry.[1]

Ideal for Fragment-Based Drug

Molecular Weight 195.22 g/mol )
Design (FBDD).[1]
Moderate lipophilicity; good
cLogP ~0.8-1.1 Pop y g
membrane permeability.[1]
<140 Az indicates high
TPSA ~61.5 A2 3 _
probability of oral absorption.
) Critical for receptor binding
H-Bond Donors 2 (Amide NH2) ) ]
(e.g., hinge regions).[1]
) Facilitates water solubility and
H-Bond Acceptors 4 (Amide O, 2x Ether O) ] ]
solvent interaction.[1]
Moderate flexibility; minimizes
Rotatable Bonds 4

entropic penalty upon binding.

Synthetic Methodology

The most robust route for synthesizing 4-(2-methoxyethoxy)benzamide is the Williamson
Ether Synthesis, coupling 4-hydroxybenzamide with an alkyl halide.[1] This convergent
approach avoids the harsh conditions required to convert an acid to an amide in later stages.

Reaction Scheme

The synthesis relies on the nucleophilic attack of the phenoxide ion (generated in situ) on the
primary alkyl halide.
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4-Hydroxybenzamide

Deprotonation
(K2C03, 60°C)

Sn2 Substitution
(4-12h) g 4-(2-methoxyethoxy)benzamide

Figure 2: Convergent synthesis via Williamson Ether coupling.

1-Bromo-2-methoxyethane

Click to download full resolution via product page

Detailed Experimental Protocol

Objective: Synthesis of 4-(2-methoxyethoxy)benzamide on a 10 mmol scale.

Reagents:

4-Hydroxybenzamide (1.37 g, 10 mmol)[1]

1-Bromo-2-methoxyethane (1.53 g, 11 mmol, 1.1 eq)[1]

Potassium Carbonate (K2COs), anhydrous (2.76 g, 20 mmol, 2.0 eq)

N,N-Dimethylformamide (DMF), anhydrous (15 mL)[1]
Step-by-Step Procedure:

e Activation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, suspend 4-
hydroxybenzamide and K2COs in anhydrous DMF.

o Deprotonation: Stir the mixture at room temperature for 30 minutes. The mixture will turn
from a suspension to a slightly clearer solution as the phenoxide forms.

e Addition: Add 1-bromo-2-methoxyethane dropwise via syringe.

o Reaction: Equip the flask with a reflux condenser and heat to 80°C for 6—12 hours. Monitor
reaction progress via TLC (Eluent: 5% MeOH in DCM).
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e Quench: Cool the reaction mixture to room temperature. Pour the mixture into 100 mL of ice-
cold water.

¢ Isolation:

o If solid precipitates:[1] Filter the white solid, wash copiously with water (to remove DMF
and inorganic salts), and dry under vacuum.

o If oil forms:[1] Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with brine
(2 x 20 mL), dry over Na2S0Oa4, and concentrate in vacuo.

 Purification: Recrystallization from Ethanol/Water or flash column chromatography (SiOz, O-
5% MeOH/DCM gradient).

Yield Expectation: 75-85% (White crystalline solid).

Analytical Characterization

To validate the structure, the following spectral data must be confirmed.

Proton NMR (*H NMR, 400 MHz, DMSO-de)

e 0 7.84 (d, J=8.8 Hz, 2H): Aromatic protons ortho to the amide (deshielded).

0 7.20 (br s, 1H) & 7.80 (br s, 1H): Amide NH2 protons (exchangeable).

0 6.98 (d, J=8.8 Hz, 2H): Aromatic protons ortho to the ether (shielded).

0 4.15 (t, J=4.5 Hz, 2H): Methylene protons adjacent to the phenoxy oxygen (-O-CHz-).[1]

0 3.66 (t, J=4.5 Hz, 2H): Methylene protons adjacent to the methoxy group (-CH2-O-).[1]

0 3.32 (s, 3H): Terminal methoxy singlet (-OCHs).[1]

Mass Spectrometry (ESI-MS)[1]

e [M+H]*: Calculated 196.22; Observed ~196.1.

e [M+Na]*: Observed ~218.1 (Common adduct for polyethers).
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Pharmaceutical Relevance

This specific molecular architecture serves as a vital tool in modern drug development:

o Solubility Modulation: The "2-methoxyethoxy" tail is a classic medicinal chemistry strategy to
improve the agueous solubility of flat, aromatic kinase inhibitors without introducing ionizable
groups (like amines) that might cause hERG toxicity [1].

+ H-Bond Networking: The ether oxygens act as weak hydrogen bond acceptors, potentially
interacting with water networks in the solvent-exposed regions of protein binding pockets
(e.g., ATP-binding sites of kinases) [2].

» Metabolic Stability: Unlike longer alkyl chains which are prone to rapid oxidation, the
ethylene glycol motif is relatively stable, though it can eventually undergo O-dealkylation by
CYP450 enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. 4-(2-Amino-2-oxoethoxy)benzamide | COH10N203 | CID 20109098 - PubChem
[pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Technical Monograph: Structural Elucidation and
Synthetic Utility of 4-(2-methoxyethoxy)benzamide[1]]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b4814760/docs#technical-monograph-
structural-elucidation-and-synthetic-utility-of-4-2-methoxyethoxy-benzamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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